Methyl iodoacetate

• IUPAC Name: methyl 2-iodoacetate
• InChI: InChI=1S/C3H5IO2/c1-6-3(5)2-4/h2H2,1H3
• InChI Key: YDGMIJCIBXSCQR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CI
• Molecular Formula: C3H5IO2
• DSSTOX Substance ID: DTXSID30423925
• Molecular Weight: 199.97 g/mol
• CAS RN: 5199-50-8

Description

Methyl iodoacetate is a chemical compound with the molecular formula C3H5IO2. It has an average mass of 199.975 Da and a mono-isotopic mass of 199.933411 Da.

Molecular Structure Analysis

The molecular structure of Methyl iodoacetate consists of 3 carbon atoms, 5 hydrogen atoms, 1 iodine atom, and 2 oxygen atoms. The IUPAC Standard InChI is InChI=1S/C3H5IO2/c1-6-3(5)2-4/h2H2,1H3.

Physical And Chemical Properties Analysis

Methyl iodoacetate has a density of 2.0±0.1 g/cm3, a boiling point of 158.8±13.0 °C at 760 mmHg, and a vapor pressure of 2.6±0.3 mmHg at 25°C. It has a molar refractivity of 30.7±0.3 cm3, a polar surface area of 26 Å2, and a molar volume of 100.4±3.0 cm3.

Scientific Research Applications

Chemical Synthesis

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Material Science

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Chromatography

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Analytical Chemistry

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Life Science Research

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Osteoarthritis Research

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Safety and Hazards

Methyl iodoacetate is considered a dangerous substance. It is labeled with the signal word “Danger” and has hazard statements H226, H301, and H318. These indicate that it is combustible, harmful if swallowed, and causes skin irritation and serious eye irritation.

Future Directions

While specific future directions for Methyl iodoacetate were not found in the search results, it’s known that iodoacetate and its derivatives have been used in various research fields. For example, they have been used to study the importance of cysteine residues in catalytic reactions of enzymes and in transport processes of brain cells.

Q & A

Q1: Why is methyl iodoacetate used in the synthesis of 4-methylcatechol dimethylacetate, a precursor to the fragrance Calone 1951®?

A: Methyl iodoacetate plays a crucial role in enhancing the yield of 4-methylcatechol dimethylacetate when added to the Williamson reaction between 4-methylcatechol and methyl bromoacetate [, ]. This improvement stems from the in-situ generation of methyl iodoacetate, a more reactive alkylating agent compared to methyl bromoacetate, through a reaction with potassium iodide [, ]. This modification leads to a significant increase in the yield of 4-methylcatechol dimethylacetate, ultimately improving the efficiency of Calone 1951® synthesis [, ].

Q2: How does methyl iodoacetate affect the thermal coagulation of serum proteins?

A: Research indicates that methyl iodoacetate, alongside other sulfhydryl reagents like iodoacetamide, accelerates the rate of thermal coagulation in serum proteins, ultimately leading to faster formation of a solid gel []. This effect is attributed to the interaction of methyl iodoacetate with sulfhydryl groups present in the proteins, influencing the nature of the coagulum formed [].

Q3: Beyond fragrance synthesis, are there other applications of methyl iodoacetate in organic chemistry?

A: Yes, methyl iodoacetate is a versatile reagent in organic synthesis. For instance, it plays a key role in the synthesis of complex molecules like preclavulone A, a potential intermediate in the biosynthesis of clavulones []. In this synthesis, methyl iodoacetate is crucial for forming a specific chiral building block, highlighting its utility in constructing intricate molecular architectures with controlled stereochemistry [].